Cas no 1806872-84-3 (2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid
• CAS No: 1806872-84-3
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4862501
• Update Time: 2025-10-05

2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-4(6(9)10)2(7(13)14)1-3(11-5)12(15)16/h1,6H,(H,13,14)
• InChI Key： QGAJAESMGCSLSJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)O)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 96

Additional information on 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid

Introduction to 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid (CAS No. 1806872-84-3)

2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid, identified by its CAS number 1806872-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of both bromine and difluoromethyl substituents in its molecular structure endows it with unique reactivity and potential applications in synthetic chemistry.

The structural framework of 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid consists of a pyridine core substituted with a bromine atom at the 2-position, a difluoromethyl group at the 3-position, and a nitro group at the 6-position. Additionally, the 4-position is functionalized with a carboxylic acid moiety. This specific arrangement of substituents makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on nitropyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

One of the most compelling aspects of 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new scaffolds with improved pharmacokinetic properties. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting specific enzymes involved in cancer metabolism. The nitro group not only contributes to the electronic properties of the molecule but also serves as a site for reduction to an amine, enabling further derivatization.

The carboxylic acid functionality at the 4-position adds another layer of versatility to 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid. It can be readily converted into esters, amides, or other derivatives through standard coupling reactions, facilitating the creation of libraries of compounds for high-throughput screening. This adaptability has made it a staple in drug discovery pipelines aimed at identifying novel therapeutic candidates.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have shown that derivatives of 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid can interact with biological targets with high specificity. These insights have guided experimental efforts toward optimizing lead compounds for better efficacy and reduced toxicity. The integration of machine learning algorithms has also enabled researchers to predict novel derivatives with enhanced properties, accelerating the drug development process.

In addition to pharmaceutical applications, 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid has shown promise in agrochemical research. Its structural features make it a viable candidate for developing new pesticides and herbicides that target specific enzymes or receptors in pests while minimizing environmental impact. The ability to modify its structure allows for fine-tuning its biological activity, making it a versatile tool for crop protection strategies.

The synthesis of 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired molecular framework efficiently.

Quality control and analytical characterization are critical aspects when handling 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and assess its purity. These analytical techniques provide detailed information about the compound's structure and integrity, ensuring that it meets the stringent requirements for use in research and development.

The growing interest in 2-Bromo-3-(difluoromethyl)-6-nitropyridine-4-carboxylic acid underscores its importance as a key intermediate in modern chemical synthesis. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in advancing scientific discovery across multiple disciplines. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists alike.